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Compound of Interest

Compound Name: Ethyl 4-dimethylaminobenzoate

Cat. No.: B057489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Ethyl 4-
dimethylaminobenzoate (EDB), a compound commonly used as a photoinitiator and UV

absorber. The information is compiled from various chemical databases and safety data sheets

to serve as a reliable resource for laboratory and research applications.

Chemical Identity
Identifier Value

Chemical Name Ethyl 4-dimethylaminobenzoate

Synonyms
Ethyl p-dimethylaminobenzoate, EDAB,

Padimate O

CAS Number 10287-53-3

Molecular Formula C₁₁H₁₅NO₂[1][2]

Molecular Weight 193.24 g/mol [3]

InChI Key FZUGPQWGEGAKET-UHFFFAOYSA-N[3][4]

SMILES CCOC(=O)c1ccc(cc1)N(C)C[3][4]
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The physical state of Ethyl 4-dimethylaminobenzoate at room temperature is a white to off-

white or light yellow crystalline solid or powder.[1][5][6][7] It is generally described as having a

mild or barely perceptible odor.[1][6]

Table of Quantitative Physical Properties:

Property Value Reference

Melting Point 62-66 °C [1][2][4][5][7]

Boiling Point
190-191 °C at 14 mmHg;

296.5 °C at 760 mmHg
[1]

Density 1.060 - 1.061 g/cm³ [1][2][6]

Refractive Index 1.5353 (at 100 °C) [1]

Flash Point 115 °C [1]

Vapor Pressure 0 mmHg at 25 °C [1]

Solubility
Insoluble in water.[8] Soluble in

chloroform and methanol.

LogP (Octanol/Water Partition

Coefficient)
1.92930 [1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

The following table summarizes the key spectral information for Ethyl 4-
dimethylaminobenzoate.

Table of Spectral Data:
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Spectroscopy Type
Key Features and
Wavelengths

Reference

UV-Vis Absorption λmax: 310.25 nm (in ethanol) [9]

¹H NMR Spectra available in CDCl₃. [1]

¹³C NMR Spectra available in CDCl₃. [1][10]

Infrared (IR)
Spectra available (KBr disc,

nujol mull).
[1]

Mass Spectrometry
Electron ionization mass

spectrum available.
[1]

Raman Spectrum available. [1]

Crystallographic Data
A single-crystal X-ray study has been conducted on Ethyl 4-dimethylaminobenzoate. The

molecules are reported to be essentially planar and are linked into a chain by weak C—H⋯O

hydrogen bonds.[11]

Experimental Protocols
The following sections describe the general methodologies for determining the key physical

properties of a solid organic compound like Ethyl 4-dimethylaminobenzoate.

5.1. Melting Point Determination

The melting point is a fundamental physical property used for identification and purity

assessment. A common method is the capillary melting point technique.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.

Procedure:

A small amount of the finely powdered, dry sample of Ethyl 4-dimethylaminobenzoate is

packed into a capillary tube, sealed at one end.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.longdom.org/open-access/determination-of-organic-compounds-by-ultravioletvisible-spectroscopy-100984.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.technologynetworks.com/analysis/articles/uv-vis-spectroscopy-principle-strengths-and-limitations-and-applications-349865
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b057489?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://www.benchchem.com/product/b057489?utm_src=pdf-body
https://www.benchchem.com/product/b057489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The capillary tube is placed in a heating block or oil bath adjacent to a thermometer.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes a clear liquid (completion of melting) are recorded. This

range is the melting point. For a pure compound, this range is typically narrow.

5.2. Boiling Point Determination (at reduced pressure)

Since Ethyl 4-dimethylaminobenzoate has a high boiling point at atmospheric pressure, it is

often determined under reduced pressure to prevent decomposition.

Apparatus: Distillation apparatus suitable for vacuum distillation (including a round-bottom

flask, distillation head, condenser, receiving flask, and vacuum source), heating mantle,

thermometer, and manometer.

Procedure:

A sample of the compound is placed in the distillation flask with boiling chips or a magnetic

stirrer.

The apparatus is assembled and the system is evacuated to the desired pressure, which

is monitored by a manometer.

The sample is heated, and the temperature of the vapor that distills is recorded. This

temperature is the boiling point at that specific pressure.

5.3. UV-Visible Spectroscopy

UV-Visible spectroscopy is used to measure the absorption of light in the ultraviolet and visible

regions of the electromagnetic spectrum.

Apparatus: UV-Vis spectrophotometer, quartz cuvettes.

Procedure:
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A dilute solution of Ethyl 4-dimethylaminobenzoate is prepared in a suitable solvent that

does not absorb in the region of interest (e.g., ethanol).

The spectrophotometer is zeroed using a blank cuvette containing only the solvent.

The cuvette is then filled with the sample solution and placed in the spectrophotometer.

The absorbance of the sample is measured over a range of wavelengths (e.g., 200-400

nm).

The wavelength of maximum absorbance (λmax) is determined from the resulting

spectrum.

5.4. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a solid

sample like Ethyl 4-dimethylaminobenzoate, the KBr pellet method is common.

Apparatus: FTIR spectrometer, agate mortar and pestle, pellet press.

Procedure:

A small amount of the sample is finely ground with dry potassium bromide (KBr).

The mixture is then compressed under high pressure to form a thin, transparent pellet.

The pellet is placed in the sample holder of the FTIR spectrometer.

An infrared spectrum is recorded, showing the absorption of infrared radiation at different

wavenumbers, corresponding to the vibrational frequencies of the functional groups in the

molecule.

5.5. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment

of atoms within a molecule.

Apparatus: NMR spectrometer.
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Procedure:

A small amount of Ethyl 4-dimethylaminobenzoate is dissolved in a deuterated solvent

(e.g., CDCl₃).

The solution is transferred to an NMR tube.

The tube is placed in the NMR spectrometer.

¹H and ¹³C NMR spectra are acquired, showing the chemical shifts, splitting patterns, and

integration of the different nuclei in the molecule.

Visualizations
The following diagram illustrates a typical workflow for determining the UV-Vis absorption

spectrum of Ethyl 4-dimethylaminobenzoate.
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Workflow for UV-Vis Absorption Spectrum Determination

Prepare Solution

UV-Vis Spectrophotometer

Place sample in cuvette

Prepare Blank (Solvent)

Place blank in cuvette

Zero Instrument with Blank

Measure Sample Absorbance

Analyze Spectrum
(Determine λmax)

Absorption Spectrum

Click to download full resolution via product page

Caption: A generalized workflow for obtaining the UV-Vis absorption spectrum of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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